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Compound of Interest

Compound Name: L-706000 free base

Cat. No.: B10773425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of L-706000 free base (CAS Number: 150481-98-4), a potent hERG channel

blocker. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility

of experimental results.

Physicochemical and Storage Data
A summary of the key quantitative data for L-706000 free base is presented in the table below

for easy reference.

Property Value Source

Molecular Weight 467.58 g/mol [1]

CAS Number 150481-98-4

Appearance Solid powder

Solubility Soluble in DMSO [1]

Storage of Solid -20°C for up to 3 years [1]

Storage of Solution -80°C for up to 1 year [1]
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Experimental Protocols
Preparation of a High-Concentration Primary Stock
Solution (e.g., 50 mM in DMSO)
This protocol describes the preparation of a 50 mM primary stock solution of L-706000 free
base in dimethyl sulfoxide (DMSO). This high-concentration stock is suitable for long-term

storage and subsequent dilution to working concentrations for various in vitro assays.

Materials:

L-706000 free base powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or polypropylene microcentrifuge tube with a secure cap

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the required mass of L-706000 free base:

To prepare 1 mL of a 50 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = (0.050 mol/L) x (0.001 L) x (467.58 g/mol ) x (1000 mg/g) = 23.38 mg

Weighing L-706000 free base:

Tare a sterile amber glass vial or microcentrifuge tube on a calibrated analytical balance.
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Carefully weigh 23.38 mg of L-706000 free base powder and transfer it to the tared vial.

Adding Solvent:

Using a calibrated micropipette, add 1 mL of anhydrous, cell culture grade DMSO to the

vial containing the L-706000 free base.

Dissolution:

Securely cap the vial and vortex the solution thoroughly for at least one minute to facilitate

dissolution.

Visually inspect the solution to ensure that all the solid has completely dissolved. If

necessary, gentle warming in a 37°C water bath for a few minutes can aid dissolution.

Storage:

For long-term storage, it is recommended to aliquot the primary stock solution into smaller,

single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -80°C in properly labeled, light-protected vials.
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Workflow for Preparing L-706000 Primary Stock Solution
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Workflow for preparing L-706000 stock solution.

Preparation of Working Solutions for In Vitro Assays
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Working solutions are prepared by diluting the primary stock solution in the appropriate cell

culture medium or assay buffer. It is critical to ensure that the final concentration of DMSO is

compatible with the experimental system, typically below 0.5% (v/v) to avoid solvent-induced

cytotoxicity.

Procedure:

Determine the final desired concentration of L-706000 and the acceptable final DMSO

concentration.

Thaw a single aliquot of the primary stock solution at room temperature.

Perform serial dilutions to prepare an intermediate stock solution if necessary. For very low

final concentrations, preparing an intermediate stock in cell culture medium or buffer can

facilitate accurate pipetting and minimize the final DMSO concentration.

Prepare the final working solution. Add the required volume of the primary or intermediate

stock solution to the pre-warmed cell culture medium or assay buffer and mix thoroughly by

gentle pipetting.

Example Dilution: To prepare 1 mL of a 10 µM working solution from a 50 mM primary stock:

The dilution factor is 50,000 µM / 10 µM = 5,000.

Volume of stock = 1000 µL / 5,000 = 0.2 µL.

To accurately pipette such a small volume, it is recommended to first prepare an intermediate

dilution (e.g., 1 mM in DMSO or cell culture medium).

From a 1 mM intermediate stock, you would add 10 µL to 990 µL of cell culture medium to

achieve a final concentration of 10 µM.

The final DMSO concentration in this case would be 0.02% (if the intermediate is made in

medium from a 50 mM DMSO stock) or 1% (if the intermediate is made in DMSO). A vehicle

control with the same final DMSO concentration should always be included in the

experiment.
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Dilution Workflow for Working Solutions
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Workflow for preparing working solutions.

Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves when handling L-706000 free base and DMSO.

Handle the powdered compound in a chemical fume hood to avoid inhalation.
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DMSO can facilitate the absorption of substances through the skin. Avoid direct contact with

the skin and eyes. In case of contact, wash the affected area immediately with copious

amounts of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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